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Compound of Interest

Compound Name: Uvarigranol C

Cat. No.: B1654889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Uvarigranol C is a naturally occurring polyoxygenated cyclohexene, a class of compounds that

has garnered significant interest for its potential therapeutic properties. Isolated from the roots

of Uvaria grandiflora, Uvarigranol C belongs to a family of molecules known for their cytotoxic

and anti-inflammatory activities. This technical guide provides a comprehensive overview of the

known physical and chemical properties of Uvarigranol C, its spectroscopic data, and a

plausible experimental workflow for its isolation and characterization. While direct experimental

evidence for its biological activity and impact on specific signaling pathways is currently limited

in publicly accessible literature, this document lays the foundational chemical knowledge

necessary for further investigation into its pharmacological potential.

Physicochemical Properties
Uvarigranol C is a structurally complex molecule featuring a rare ethoxy group. While

comprehensive experimental data on its physical properties are not widely available, the

foundational chemical characteristics have been established.
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Property Value Source

Molecular Formula C23H22O8 [1][2]

Molecular Weight 426.42 g/mol [1][2]

Melting Point Not reported

Solubility Not reported

Appearance Not reported

Spectroscopic Data
The structure of Uvarigranol C was elucidated primarily through spectroscopic methods. The

following data represents the key spectral characteristics, although detailed raw spectra are not

publicly available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are crucial for the structural confirmation of Uvarigranol C.

While the specific chemical shifts and coupling constants from the original isolation study are

not available in the searched resources, a general description can be inferred from related

compounds. The spectra would be expected to show signals corresponding to a

polyoxygenated cyclohexene core, benzoyl groups, and a unique ethoxy moiety.

Mass Spectrometry (MS)
Mass spectrometry data is essential for determining the molecular weight and elemental

composition of Uvarigranol C. High-resolution mass spectrometry (HRMS) would provide the

exact mass, confirming the molecular formula C23H22O8.

Experimental Protocols
While the specific experimental details from the original isolation paper by Pan and Yu (1995)

are not fully accessible, a general methodology for the isolation and characterization of

polyoxygenated cyclohexenes from Uvaria species can be outlined.

Isolation of Uvarigranol C
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Caption: A plausible workflow for the isolation of Uvarigranol C.

The isolation process would typically involve the extraction of the plant material with a suitable

organic solvent. The resulting crude extract is then subjected to a series of chromatographic

separations to isolate the compound of interest.

Structure Elucidation
The structure of Uvarigranol C would be determined using a combination of spectroscopic

techniques:

1D NMR (¹H and ¹³C): To identify the types and connectivity of protons and carbons.

2D NMR (COSY, HSQC, HMBC): To establish the complete covalent structure of the

molecule.

Mass Spectrometry (HRMS): To confirm the molecular formula.

Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls, carbonyls, and

aromatic rings.

UV-Vis Spectroscopy: To observe electronic transitions within the molecule, often indicating

the presence of chromophores like aromatic rings.

Biological Activity and Signaling Pathways
Direct experimental studies on the biological activity of Uvarigranol C are not prevalent in the

currently available scientific literature. However, numerous compounds with a similar

polyoxygenated cyclohexene scaffold, also isolated from the Uvaria genus, have demonstrated

significant cytotoxic and anti-inflammatory properties.

For instance, (-)-zeylenol, another compound from Uvaria grandiflora, has shown anti-

inflammatory and anticancer activities. This suggests that Uvarigranol C may possess similar

biological potential.

Postulated Signaling Pathway Involvement in
Cytotoxicity
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Based on the known activities of related natural products, a hypothetical mechanism of action

for the potential cytotoxic effects of Uvarigranol C could involve the induction of apoptosis.

Uvarigranol C

Cellular Stress

Pro-apoptotic Proteins (e.g., Bax, Bak)

Mitochondria

Cytochrome c Release

Apoptosome Formation

Caspase-9 Activation

Caspase-3 Activation

Apoptosis
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Caption: A hypothetical signaling pathway for Uvarigranol C-induced apoptosis.

It is critical to note that this pathway is speculative and requires experimental validation for

Uvarigranol C.

Conclusion and Future Directions
Uvarigranol C represents an intriguing natural product with a unique chemical structure. While

its foundational chemical identity has been established, a significant gap exists in the public

domain regarding its detailed physicochemical properties, comprehensive spectral data, and,

most importantly, its biological activities and mechanism of action.

Future research should focus on:

Re-isolation and full characterization of Uvarigranol C to provide the scientific community

with detailed and publicly accessible data.

In-depth evaluation of its cytotoxic and anti-inflammatory properties against a panel of

cancer cell lines and in relevant inflammatory models.

Investigation into the specific molecular targets and signaling pathways modulated by

Uvarigranol C to elucidate its mechanism of action.

Such studies are imperative to unlock the full therapeutic potential of Uvarigranol C and to

pave the way for its development as a novel pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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